Cas no 2229108-99-8 (3-(2-{(tert-butoxy)carbonylamino}-5-chlorophenyl)propanoic acid)

• Product Name: 3-(2-{(tert-butoxy)carbonylamino}-5-chlorophenyl)propanoic acid
• CAS No: 2229108-99-8
• MF: C₁₄H₁₈ClNO₄
• MW: 299.750023365021
• CID: 6502947
• PubChem ID: 165975670
• Update Time: 2025-05-21

3-(2-{(tert-butoxy)carbonylamino}-5-chlorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-{(tert-butoxy)carbonylamino}-5-chlorophenyl)propanoic acid
• EN300-1881214
• 2229108-99-8
• 3-(2-{[(tert-butoxy)carbonyl]amino}-5-chlorophenyl)propanoic acid

• Inchi： 1S/C14H18ClNO4/c1-14(2,3)20-13(19)16-11-6-5-10(15)8-9(11)4-7-12(17)18/h5-6,8H,4,7H2,1-3H3,(H,16,19)(H,17,18)
• InChI Key： PWPHYVICEFPHHP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)CCC(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 299.0924357g/mol
• Monoisotopic Mass: 299.0924357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-(2-{(tert-butoxy)carbonylamino}-5-chlorophenyl)propanoic acid

3-(2-{(tert-butoxy)carbonylamino}-5-chlorophenyl)propanoic acid (CAS No. 2229108-99-8): A Comprehensive Overview

3-(2-{(tert-butoxy)carbonylamino}-5-chlorophenyl)propanoic acid (CAS No. 2229108-99-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications, particularly in the treatment of diseases involving protein-protein interactions and signaling pathways.

The chemical structure of 3-(2-{(tert-butoxy)carbonylamino}-5-chlorophenyl)propanoic acid is composed of a propanoic acid backbone substituted with a 5-chlorophenyl group and a tert-butoxycarbonyl (Boc) protected amino group. The presence of the Boc protecting group is crucial for maintaining the stability and reactivity of the amino moiety during synthetic manipulations and biological evaluations.

Recent studies have highlighted the importance of 3-(2-{(tert-butoxy)carbonylamino}-5-chlorophenyl)propanoic acid in modulating specific protein-protein interactions. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the interaction between two key proteins involved in cancer cell proliferation. This finding opens new avenues for developing targeted therapies against various forms of cancer.

In addition to its potential in cancer research, 3-(2-{(tert-butoxy)carbonylamino}-5-chlorophenyl)propanoic acid has shown promise in the treatment of neurodegenerative diseases. Research conducted at the University of California, San Francisco, revealed that this compound can modulate certain signaling pathways associated with neuroinflammation and neuronal survival. These findings suggest that 3-(2-{(tert-butoxy)carbonylamino}-5-chlorophenyl)propanoic acid could be a valuable lead compound for developing drugs to combat conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 3-(2-{(tert-butoxy)carbonylamino}-5-chlorophenyl)propanoic acid involves several well-established organic reactions, including coupling reactions and protection/deprotection steps. A typical synthetic route involves the reaction of 5-chloro-2-aminobenzoic acid with tert-butyl dicarbonate to form the Boc-protected intermediate, followed by coupling with an appropriate propanoyl chloride derivative. This multi-step process ensures high purity and yield, making it suitable for large-scale production and further pharmaceutical development.

The physicochemical properties of 3-(2-{(tert-butoxy)carbonylamino}-5-chlorophenyl)propanoic acid, such as its solubility, stability, and bioavailability, are critical factors in its potential therapeutic applications. Studies have shown that this compound exhibits good solubility in polar solvents and moderate stability under physiological conditions. These properties are essential for ensuring effective delivery and sustained action within biological systems.

To further enhance its therapeutic potential, researchers are exploring various prodrug strategies to improve the pharmacokinetic properties of 3-(2-{(tert-butoxy)carbonylamino}-5-chlorophenyl)propanoic acid. For example, esterification or amide formation can be used to create prodrugs that are more stable in the bloodstream but are rapidly metabolized to release the active compound upon reaching the target site. This approach can significantly enhance the bioavailability and efficacy of the drug.

Clinical trials involving 3-(2-{(tert-butoxy)carbonylamino}-5-chlorophenyl)propanoic acid are currently underway to evaluate its safety and efficacy in human subjects. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound through subsequent phases of clinical development.

In conclusion, 3-(2-{(tert-butoxy)carbonylamino}-5-chlorophenyl)propanoic acid (CAS No. 2229108-99-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an attractive candidate for developing novel therapies against various diseases. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential, paving the way for new advancements in drug discovery and development.